![molecular formula C14H17NO2S B4172647 3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide](/img/structure/B4172647.png)
3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide
Overview
Description
3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide, also known as URB597, is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down anandamide, an endocannabinoid neurotransmitter. Anandamide is known to have various physiological functions, including pain relief, appetite regulation, and mood enhancement. Therefore, URB597 has gained attention as a potential therapeutic agent for various disorders, including anxiety, depression, and chronic pain.
Mechanism of Action
3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide inhibits FAAH, leading to an increase in anandamide levels in the brain. Anandamide binds to cannabinoid receptors, CB1 and CB2, resulting in various physiological effects, including pain relief, appetite regulation, and mood enhancement.
Biochemical and Physiological Effects:
This compound has been shown to increase anandamide levels in the brain, leading to anxiolytic, antidepressant, and analgesic effects in animal models. Additionally, this compound has been shown to reduce cocaine-seeking behavior in rats, suggesting its potential use in the treatment of substance abuse disorders.
Advantages and Limitations for Lab Experiments
One advantage of 3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide is its specificity for FAAH inhibition, which allows for the selective modulation of anandamide levels without affecting other neurotransmitters. However, one limitation of this compound is its short half-life, which requires frequent dosing in animal studies.
Future Directions
Future research on 3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide could focus on its potential use in the treatment of various disorders, including anxiety, depression, chronic pain, and substance abuse disorders. Additionally, further studies could investigate the optimal dosing and administration of this compound, as well as potential side effects and interactions with other drugs.
Scientific Research Applications
3,5-dimethyl-N-[2-(methylthio)ethyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic effects. It has been shown to have anxiolytic, antidepressant, and analgesic properties in animal models. Additionally, this compound has been investigated for its potential use in the treatment of substance abuse disorders, such as cocaine addiction.
Properties
IUPAC Name |
3,5-dimethyl-N-(2-methylsulfanylethyl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2S/c1-9-4-5-12-11(8-9)10(2)13(17-12)14(16)15-6-7-18-3/h4-5,8H,6-7H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGLHFNOVJHBHTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=C2C)C(=O)NCCSC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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